1-(pyrrolidin-3-yl)methanamine dihydrochloride
Overview
Description
1-(pyrrolidin-3-yl)methanamine dihydrochloride is a chemical compound with the molecular formula C5H14Cl2N2 . It is an off-white solid .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES notation: NCC1CCNC1.[H]Cl.[H]Cl . This notation indicates that the compound contains a pyrrolidine ring, which is a five-membered ring with four carbon atoms and one nitrogen atom. The nitrogen atom is bonded to a methanamine group, and the compound is a dihydrochloride, meaning it has two associated chloride ions .Physical And Chemical Properties Analysis
This compound is an off-white solid . It should be stored at 0-8 °C . The compound has a molecular weight of 173.08 .Scientific Research Applications
Pyrrolidine in Drug Discovery Pyrrolidine and its derivatives are extensively utilized in medicinal chemistry for developing treatments for various human diseases. Their popularity stems from their ability to efficiently explore pharmacophore space due to sp3-hybridization, contribute to stereochemistry, and increase three-dimensional coverage through non-planarity, a phenomenon known as “pseudorotation”. These compounds, characterized by the pyrrolidine ring, show target selectivity and have been part of bioactive molecules with varying biological profiles. Notably, the stereochemistry introduced by different stereoisomers of pyrrolidine compounds can significantly influence their biological activity, offering a diverse range of drug candidates with specific binding modes to enantioselective proteins (Li Petri et al., 2021).
Cytochrome P450 Enzyme Inhibition Research on pyrrolidine derivatives also includes their role as inhibitors of cytochrome P450 (CYP) isoforms in human liver microsomes, crucial for predicting metabolism-based drug-drug interactions (DDIs). The selectivity and potency of these inhibitors are vital for understanding the involvement of specific CYP isoforms in drug metabolism, which is essential for safe and effective pharmaceutical development (Khojasteh et al., 2011).
Toxicity Concerns with Pyrrolizidine Alkaloids Another research avenue concerns the toxicity of pyrrolizidine alkaloids (PAs), secondary metabolites found in several plant families, including those containing pyrrolidine structures. PAs are known for their hepatotoxic and genotoxic carcinogenic potential, raising safety concerns for their intake through herbal preparations. Studies have established limits for PA content in medicinal plants and herbal products to ensure consumer safety. Efficient extraction and robust, selective, and sensitive analytical methods are essential for managing these risks (Kopp et al., 2020).
Safety and Hazards
Mechanism of Action
Target of Action
It is known that pyrrolidine derivatives have been widely used by medicinal chemists to obtain compounds for the treatment of various human diseases . The pyrrolidine ring is a common feature in bioactive molecules with target selectivity .
Mode of Action
The pyrrolidine ring and its derivatives are known to interact with their targets in a way that allows efficient exploration of the pharmacophore space due to sp3-hybridization . The stereochemistry of the molecule and the increased three-dimensional coverage due to the non-planarity of the ring—a phenomenon called “pseudorotation”—also play a role .
Biochemical Pathways
Pyrrolidine derivatives have been reported to possess several important biological activities, including antioxidant, anti-inflammatory, antibacterial, antifungal, antiparasitic and anthelmintic, anticancer, anti-hyperglycemic, organ protective, and neuropharmacological activities .
Result of Action
Pyrrolidine derivatives have been reported to exhibit a wide range of pharmacological activities .
properties
IUPAC Name |
pyrrolidin-3-ylmethanamine;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H12N2.2ClH/c6-3-5-1-2-7-4-5;;/h5,7H,1-4,6H2;2*1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DTFYAPWMJMCTCC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC1CN.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H14Cl2N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
173.08 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1432795-18-0 |
Source
|
| Record name | 1-(pyrrolidin-3-yl)methanamine dihydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
